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Compound of Interest

Compound Name:
Dimethyl Quinoline-2,3-

dicarboxylate

Cat. No.: B096867 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This guide provides essential information and step-by-step procedures for the safe

disposal of Dimethyl Quinoline-2,3-dicarboxylate, ensuring compliance with safety

regulations and minimizing environmental impact.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Dimethyl Quinoline-2,3-dicarboxylate. The compound is associated with the

following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn at all times when handling this compound. All operations

should be conducted in a well-ventilated area or a chemical fume hood.
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Step-by-Step Disposal Protocol
The recommended and primary method for the disposal of Dimethyl Quinoline-2,3-
dicarboxylate is through a licensed and authorized hazardous waste disposal company. On-

site chemical neutralization or treatment is not advised without specific, validated protocols,

which are not readily available for this compound.

1. Waste Segregation and Collection:

Solid Waste: Unused or expired pure Dimethyl Quinoline-2,3-dicarboxylate should be

collected in a dedicated, clearly labeled, and sealable hazardous waste container.

Contaminated Materials: All materials that have come into contact with the compound, such

as weighing paper, pipette tips, gloves, and other disposable labware, must be treated as

hazardous waste and collected in a designated, lined solid waste container.

Solutions: Solutions containing Dimethyl Quinoline-2,3-dicarboxylate should be collected

in a labeled, sealable, and chemically compatible liquid waste container. Do not mix with

other incompatible waste streams.

2. Spill Management:

In the event of a spill, the area should be evacuated and ventilated.

For small solid spills, carefully sweep the material to avoid dust formation. The collected

material should be placed in a labeled container for hazardous waste disposal.

For liquid spills, absorb with an inert material such as vermiculite or sand. The absorbent

material should then be collected into a suitable container for disposal.

The spill area should be decontaminated with an appropriate solvent, followed by a thorough

cleaning with soap and water.

3. Waste Storage and Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

("Dimethyl Quinoline-2,3-dicarboxylate") and the appropriate hazard symbols.
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Store sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Follow all institutional and local regulations for waste manifest documentation and handover

procedures.

Quantitative Data
No specific quantitative limits for the disposal of Dimethyl Quinoline-2,3-dicarboxylate, such

as permissible concentrations for drain disposal or specific incineration parameters, are publicly

available. The disposal method is dictated by its hazardous properties. The following table

summarizes available physical and chemical data.

Property Value

Molecular Formula C₁₃H₁₁NO₄

Molecular Weight 245.23 g/mol

Appearance Light brown to yellow solid

Melting Point 107-108°C

Boiling Point 342°C

Flash Point 160.8°C

pKa (Predicted) 0.10 ± 0.50

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dimethyl Quinoline-2,3-dicarboxylate.
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Disposal Decision Workflow for Dimethyl Quinoline-2,3-dicarboxylate
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Caption: Disposal workflow for Dimethyl Quinoline-2,3-dicarboxylate.
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at: [https://www.benchchem.com/product/b096867#dimethyl-quinoline-2-3-dicarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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